Cas no 104517-25-1 (4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one)

4-Bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one is a brominated indanone derivative with a hydroxyl substituent, offering utility as a synthetic intermediate in organic and medicinal chemistry. Its structural features, including the bromine atom and hydroxyl group, provide reactive sites for further functionalization, making it valuable for constructing complex heterocycles or pharmaceutical scaffolds. The methyl group at the 3-position enhances steric and electronic properties, influencing reactivity in substitution or coupling reactions. This compound is particularly suited for applications requiring precise regioselectivity, such as the synthesis of bioactive molecules or materials with tailored optoelectronic properties. High purity and well-defined reactivity ensure consistent performance in research and industrial settings.
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one structure
104517-25-1 structure
Product Name:4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
CAS No:104517-25-1
MF:C10H9BrO2
MW:241.081262350082
MDL:MFCD08444558
CID:1144594
PubChem ID:11053792
Update Time:2025-10-24

4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-7-hydroxy-3-methyl-2,3-dihydroinden-1-one
    • CTK0G6259
    • AC1Q2QIC
    • ACMC-20m7b0
    • 4-bromo-7-hydroxy-3-methylindan-1-one
    • AKOS000164290
    • SureCN8903458
    • 4-BROMO-7-HYDROXY-3-METHYL-INDAN-1-ONE
    • 4-bromo-7-hydroxy-3-methylindanone
    • 1H-Inden-1-one, 4-bromo-2,3-dihydro-7-hydroxy-3-methyl-
    • CTK0G6259; AC1Q2QIC; ACMC-20m7b0; 4-bromo-7-hydroxy-3-methylindan-1-one; AKOS000164290; SureCN8903458; 4-BROMO-7-HYDROXY-3-METHYL-INDAN-1-ONE; 4-bromo-7-hydroxy-3-methylindanone; 1H-Inden-1-one, 4-bromo-2,3-dihydro-7-hydroxy-3-methyl-;
    • 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
    • SCHEMBL8903458
    • DTXSID50453527
    • MFCD08444558
    • AKOS022489443
    • EN300-86546
    • Z228584426
    • 104517-25-1
    • CS-0263388
    • MDL: MFCD08444558
    • Inchi: 1S/C10H9BrO2/c1-5-4-8(13)10-7(12)3-2-6(11)9(5)10/h2-3,5,12H,4H2,1H3
    • InChI Key: PZKXRNOZMKHSEB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C(CC(C)C=21)=O)O

Computed Properties

  • Exact Mass: 239.97859g/mol
  • Monoisotopic Mass: 239.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-86546-0.05g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
0.05g
$168.0 2025-02-19
Enamine
EN300-86546-0.1g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
0.1g
$252.0 2025-02-19
Enamine
EN300-86546-0.25g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
0.25g
$361.0 2025-02-19
Enamine
EN300-86546-0.5g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
0.5g
$569.0 2025-02-19
Enamine
EN300-86546-1.0g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
1.0g
$728.0 2025-02-19
Enamine
EN300-86546-2.5g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
2.5g
$1428.0 2025-02-19
Enamine
EN300-86546-5.0g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
5.0g
$2110.0 2025-02-19
Enamine
EN300-86546-10.0g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95.0%
10.0g
$3131.0 2025-02-19
Enamine
EN300-86546-1g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95%
1g
$728.0 2023-09-02
Enamine
EN300-86546-5g
4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one
104517-25-1 95%
5g
$2110.0 2023-09-02

4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one Related Literature

Additional information on 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one

Comprehensive Analysis of 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 104517-25-1)

The compound 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 104517-25-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the bromo and hydroxy functional groups, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antioxidant agents. The presence of the indenone core further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for halogenated indenones like 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one has surged due to their role in organic light-emitting diodes (OLEDs) and other advanced materials. The compound's ability to act as a photoluminescent material has made it a subject of interest in optoelectronic applications. Additionally, its bioactive properties are being investigated for potential use in neuroprotective therapies, aligning with the growing focus on neurodegenerative disease research.

The synthesis of 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one typically involves multi-step organic reactions, including bromination and oxidation processes. Its crystalline form and solubility characteristics have been extensively studied to optimize its use in various industrial applications. With the rise of green chemistry, researchers are also exploring eco-friendly synthesis routes to produce this compound with minimal environmental impact.

From a pharmacological perspective, 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one exhibits promising structure-activity relationships (SAR). Its methyl and hydroxy groups contribute to its metabolic stability, making it a candidate for further drug development. The compound's molecular weight and logP values are within the desirable range for bioavailability, a critical factor in medicinal chemistry.

In the context of material science, this compound's electronic properties are being harnessed for nanotechnology applications. Its potential as a building block for supramolecular assemblies is under investigation, particularly in the design of smart materials. The bromine atom in its structure offers a reactive site for further cross-coupling reactions, which are pivotal in polymer chemistry.

As the scientific community continues to explore the versatility of 4-bromo-7-hydroxy-3-methyl-2,3-dihydro-1H-inden-1-one, its role in cutting-edge research is expected to expand. Whether in drug design or advanced material synthesis, this compound exemplifies the intersection of chemistry and innovation. Future studies may uncover even more applications, solidifying its importance in both academic and industrial settings.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.